Cas no 136099-65-5 (5-Methylbenzobthiophene-2-boronic acid)

• Product Name: 5-Methylbenzobthiophene-2-boronic acid
• CAS No: 136099-65-5
• MF: C₉H₉BO₂S
• MW: 192.042561292648
• MDL: MFCD06200866
• CID: 91744
• PubChem ID: 2794641
• Update Time: 2024-11-02

5-Methylbenzobthiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[b]thiophene-2-boronic acid
• 5-Methylbenzothiphene-2-boronic acid
• 5-methyl-1-benzothiophen-2-ylboronic acid
• (5-methyl-1-benzothiophen-2-yl)boronic acid
• Boronic acid, B-(5-methylbenzo[b]thien-2-yl)-
• 2-Borono-5-methylbenzo[b]thiophene
• 5-methylbenzo[b]thiophen-2-ylboronic acid
• A22970
• AKOS011560074
• PS-9458
• Boronic acid, B-(5-methylbenzo(B)thien-2-yl)-
• DTXSID20383286
• CS-0175860
• AB23067
• CHEMBL238243
• SCHEMBL289762
• DHNHZPQPQAINDI-UHFFFAOYSA-N
• F82907
• G45937Q6VZ
• B-(5-Methylbenzo(B)thien-2-yl)boronic acid
• PD182639
• 136099-65-5
• J-517803
• 5-METHYLBENZOTHIOPHENE-2-BORONIC ACID
• FT-0643252
• 5-Methylbenzo(B)thiophene-2-boronic acid
• MFCD06200866
• UNII-G45937Q6VZ
• 5-methylbenzo[b]thiophene-2-boronicacid
• (5-methylbenzo[b]thiophen-2-yl)boronic acid
• 5-methyl-benzo[b]thiophen-2-ylboronic acid
• BDBM50225371
• DB-015126
• 5-Methylbenzobthiophene-2-boronic acid

• MDL： MFCD06200866
• Inchi： 1S/C9H9BO2S/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5,11-12H,1H3
• InChI Key： DHNHZPQPQAINDI-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2

Experimental Properties

• Density: 1.3
• Melting Point: 100 °C
• Boiling Point: 399.6°Cat760mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.648
• PSA: 68.70000
• LogP: 0.88950

5-Methylbenzobthiophene-2-boronic acid Security Information

• Hazard Statement： Harmful